molecular formula C10H14N2O2 B8615222 3-(cyclohexyloxy)-2(1H)-pyrazinone

3-(cyclohexyloxy)-2(1H)-pyrazinone

Cat. No.: B8615222
M. Wt: 194.23 g/mol
InChI Key: JVLYASGQMTVFIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Cyclohexyloxy)-2(1H)-pyrazinone is a heterocyclic compound featuring a pyrazinone core (a six-membered ring with two nitrogen atoms at positions 1 and 4 and a ketone group at position 2) substituted with a cyclohexyloxy group (-O-cyclohexyl) at position 3. Pyrazinones are known for diverse bioactivities, including antimicrobial, cytotoxic, and receptor-modulating effects, which are heavily influenced by substituent patterns .

Properties

Molecular Formula

C10H14N2O2

Molecular Weight

194.23 g/mol

IUPAC Name

3-cyclohexyloxy-1H-pyrazin-2-one

InChI

InChI=1S/C10H14N2O2/c13-9-10(12-7-6-11-9)14-8-4-2-1-3-5-8/h6-8H,1-5H2,(H,11,13)

InChI Key

JVLYASGQMTVFIH-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)OC2=NC=CNC2=O

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Substituent Effects on Pyrazinone Derivatives

Compound Substituents Key Properties/Bioactivities References
3-(Cyclohexyloxy)-2(1H)-pyrazinone Cyclohexyloxy at C-3 Hypothesized enhanced hydrophobicity; potential for CNS activity due to bulky alkoxy group -
3,6-Diisobutyl-2(1H)-pyrazinone (Compound 5) Isobutyl at C-3 and C-6 Potent cytotoxicity (IC50 = 1.5 µg/mL vs. HCT-116); moderate activity against MCF-7/HepG2
3,6-Di-sec-butyl-2(1H)-pyrazinone (Compound 6) sec-Butyl at C-3 and C-6 Moderate cytotoxic activity; complete NMR data reported for the first time
3-[Dmt-NH(CH2)4]-6-β-phenethyl-5-methyl-2(1H)-pyrazinone Dmt (2',6'-dimethyltyrosine) at C-3 High µ-opioid receptor affinity (Kiµ = 0.13 nM); µ-agonism and δ-antagonism
3-Isopropyl-6-(sec-butyl)-2(1H)-pyrazinone (Compound 1) Isopropyl at C-3, sec-butyl at C-6 Variable cytotoxicity against HCT-116, MCF-7, and HepG2
  • Substituent Position and Bulk: 3-(Cyclohexyloxy): The cyclohexyloxy group is bulkier and more lipophilic than alkyl substituents (e.g., isobutyl or sec-butyl), which may reduce aqueous solubility but enhance membrane permeability. This contrasts with 3,6-diisobutyl-2(1H)-pyrazinone, where branched alkyl groups balance hydrophobicity and steric effects .

Physicochemical Properties

  • NMR Shifts: Substituents at C-3 significantly influence chemical shifts. For example, the methyl group in 5-methyl-2(1H)-pyrazinone appears at δ 2.18 ppm, while C-6 methyl groups are deshielded (δ 2.27 ppm) due to ring anisotropy . The cyclohexyloxy group’s electron-donating effect may upfield-shift adjacent protons compared to alkyl substituents.
  • Solubility: Alkoxy groups generally reduce water solubility. 3,6-Di-sec-butyl-2(1H)-pyrazinone is less polar than hydroxylated analogs like 1-hydroxy-5,6-dimethyl-2(1H)-pyrazinone .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.